Cas no 2098091-59-7 (3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine)

• Product Name: 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine
• CAS No: 2098091-59-7
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5728602
• PubChem ID: 121202514
• Update Time: 2025-08-05

3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1,1-difluoroethyl)piperidin-1-yl]propan-1-amine
• 2098091-59-7
• F1907-6328
• AKOS026710697
• starbld0048796
• 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine
• 1-Piperidinepropanamine, 3-(1,1-difluoroethyl)-

• Inchi： 1S/C10H20F2N2/c1-10(11,12)9-4-2-6-14(8-9)7-3-5-13/h9H,2-8,13H2,1H3
• InChI Key： GPYJJQFXEORTOW-UHFFFAOYSA-N
• SMILES： FC(C)(C1CCCN(CCCN)C1)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 257.1±25.0 °C at 760 mmHg
• Flash Point: 109.3±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 10.44±0.10(Predicted)

3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 2098091-59-7 and Product Name: 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine

The compound identified by the CAS number 2098091-59-7 and the product name 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the modulation of biological pathways associated with neurological and cardiovascular disorders. The unique structural features of this molecule, including the presence of a piperidine ring and a difluoroethyl substituent, contribute to its distinctive chemical properties and biological activity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. The 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine molecule has been extensively studied for its potential role in modulating enzymes such as kinases and phosphodiesterases, which are critical in various cellular processes. The difluoroethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity, making it an attractive moiety for drug design.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The piperidine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and stabilize the three-dimensional conformation of active sites. This structural feature, combined with the difluoroethyl substituent, allows the compound to exhibit high selectivity for its intended targets while minimizing off-target effects. Such selectivity is crucial for developing drugs with improved efficacy and reduced side effects.

Recent studies have demonstrated that derivatives of 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine exhibit promising activity in preclinical models of neurological disorders. These studies suggest that the compound may interfere with aberrant signaling pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders that were previously difficult to address with small molecules.

The synthesis of 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoroethyl group into the piperidine scaffold presents some synthetic challenges due to its reactivity and sensitivity to hydrolysis. However, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for both research and commercial applications.

In addition to its therapeutic potential, 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine has also been explored for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of action of various enzymes and receptors at a molecular level. By studying how this compound interacts with biological targets, scientists can gain insights into disease pathways and develop more effective therapeutic strategies.

The future prospects for 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory discoveries into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine are likely to play a pivotal role in shaping the future of medicine.

It is important to note that while this compound shows great promise in preclinical studies, further research is needed before it can be approved for human use. Clinical trials will be necessary to evaluate its safety and efficacy in patients with relevant disorders. Until then, researchers will continue to refine synthetic methods and explore new derivatives that may enhance its therapeutic potential.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration and innovation. The case of 3-(3-(1,1-difluoroethyl)piperidin-1-yl)propan-1-amine exemplifies how advances in chemical synthesis and molecular biology can lead to the discovery of new treatments for challenging diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of pharmaceutical development in the coming years.